Cas no 80495-52-9 (Dibenzo[c,pqr]benz[a]anthracene,3,10-difluoro-)

• Product Name: Dibenzo[c,pqr]benz[a]anthracene,3,10-difluoro-
• CAS No: 80495-52-9
• MF: C₂₄H₁₂F₂
• MW: 338.348893165588
• CID: 732131
• PubChem ID: 149830
• Update Time: 2025-04-19

Dibenzo[c,pqr]benz[a]anthracene,3,10-difluoro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[c,pqr]benz[a]anthracene,3,10-difluoro-
• 80495-52-9
• DTXSID00230365
• 3,10-Difluorodibenzo(a,H)pyrene
• Dibenzo(b,def)chrysene, 3,10-difluoro-
• DIFLUORODIBENZO(A,H)PYRENE, 3,10-
• UNII-1OL4T4MT9Z
• 1OL4T4MT9Z

• Inchi： 1S/C24H12F2/c25-17-5-1-13-9-15-3-8-20-22-12-18(26)6-2-14(22)10-16-4-7-19(21(13)11-17)23(15)24(16)20/h1-12H
• InChI Key： ZGIAXBWACKTAGL-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=C3C=CC4=C5C=C(C=CC5=CC5=CC=C(C=2C=1)C3=C45)F

Computed Properties

• Exact Mass: 338.09070671g/mol
• Monoisotopic Mass: 338.09070671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.0E-7 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes